Cas no 221150-19-2 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-)

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-
• CAS No: 221150-19-2
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 239017
• PubChem ID: 10760434
• Update Time: 2025-04-19

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methy...
• 5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-py rano[3,2-g]chromen-6-one
• C20H16O6
• ErysubinB
• (-)-5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• [ "" ]
• HY-N3854
• CS-0024341
• FS-9586
• AKOS032961656
• DTXSID101114188
• Erysubin B
• 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methylpyrano[3, 2-g]chromen-6-one
• 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methylpyrano[3,2-g]chromen-6-one
• 221150-19-2
• (-)-5,4'-Dihydroxy-6''-hydroxymethyl-6''-methylpyrano[2'',3'':7,6]isoflavone
• (+)-5,4'-Dihydroxy-6''-hydroxymethyl-6''-methylpyrano[2'',3'':7,6]isoflavone
• DA-73191
• 5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-pyrano[3,2-g]chromen-6-one
• 5-HYDROXY-8-(HYDROXYMETHYL)-3-(4-HYDROXYPHENYL)-8-METHYLPYRANO[3,2-G]CHROMEN-4-ONE
• (-)-5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-benzo[1,2-b:5,4-ba(2)]dipyran-6-one

• MDL： MFCD20260720
• Inchi： 1S/C20H16O6/c1-20(10-21)7-6-13-15(26-20)8-16-17(18(13)23)19(24)14(9-25-16)11-2-4-12(22)5-3-11/h2-9,21-23H,10H2,1H3
• InChI Key： OVLQTBOVUNAVGU-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C=2C=CC1(C)CO)O

Computed Properties

• Exact Mass: 352.09500
• Monoisotopic Mass: 352.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 623.2±55.0 °C at 760 mmHg
• Flash Point: 228.5±25.0 °C
• PSA: 100.13000
• LogP: 3.02780
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone